- Aminomethylene derivatives of azoles. V. Reaction of aminomethylene derivatives with phosphorus oxychloride, Zhurnal Obshchei Khimii, 1966, 2(1), 169-73
Cas no 947-95-5 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde compound with significant utility in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted pyrazole core with a formyl group at the 4-position, making it a valuable intermediate for constructing heterocyclic frameworks. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) substituents enhances its reactivity in condensation, cyclization, and nucleophilic addition reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and functional materials due to its stability and selective reactivity. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in synthetic chemistry.
947-95-5 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:947-95-5
MF:C11H9ClN2O
MW:220.65496134758
MDL:MFCD00100755
CID:808546
PubChem ID:24867155
Update Time:2025-11-02
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde
- 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-phenyl-
- 5-chloro-3-methyl-1-phenylpyrazole-4-carbaldehyde
- DKZPJLZXLKAMDO-UHFFFAOYSA-N
- 5-Chloro-4-formyl-3-methyl-1-phenylpyrazole
- 5-Chloro-3-methyl-1-phenyl pyrazole-4-aldehyde
- 5-chloro-3-methyl-1-phenylpyrazole-4-carboxaldehyde
- 5-Chloro-3-methyl-1-phenyl pyrazole-4-alldehyde
- 5-Chloro-3-methyl-1-phenyl-4-pyrazolecarboxaldehyde
- STK08154
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde (ACI)
- Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl- (7CI, 8CI)
- 1-Phenyl-3-methyl-4-formyl-5-chloropyrazole
- BP-13227
- C3559
- AKOS000265664
- SY079893
- AC-11882
- CS-M3111
- Z56787317
- ALBB-004688
- Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-
- BBL008402
- 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-phenyl-
- SCHEMBL1267498
- DTXSID10346527
- J-517354
- MFCD00100755
- chloro-3-methyl-1-phenylpyrazole-4-carboxaldehyde
- 5-Chloro-3-methyl-1-phenyl-4-pyrazolecarboxaldehyde, 99%
- 947-95-5
- STK081541
- 11G-910
- EN300-00954
-
- MDL: MFCD00100755
- Inchi: 1S/C11H9ClN2O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: DKZPJLZXLKAMDO-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=NN(C2C=CC=CC=2)C=1Cl
Computed Properties
- Exact Mass: 220.04000
- Monoisotopic Mass: 220.0403406 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Molecular Weight: 220.65
- Topological Polar Surface Area: 34.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.26
- Melting Point: 143.0 to 148.0 deg-C
- Boiling Point: 356.1 °C at 760 mmHg
- Flash Point: 169.2 °C
- Refractive Index: 1.6000 (estimate)
- PSA: 34.89000
- LogP: 2.64660
- Solubility: Not determined
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115554-1g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 95+% | 1g |
$78 | 2021-08-06 | |
| Chemenu | CM115554-5g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 95+% | 5g |
$332 | 2021-08-06 | |
| Chemenu | CM115554-10g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 95+% | 10g |
$590 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST051-200mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 98.0%(GC) | 200mg |
¥336.0 | 2022-02-28 | |
| Chemenu | CM115554-1g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM115554-5g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde |
947-95-5 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR59431-1g |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde |
947-95-5 | 98+% | 1g |
£35.00 | 2025-03-21 | |
| Apollo Scientific | OR59431-5g |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde |
947-95-5 | 98+% | 5g |
£125.00 | 2025-02-20 | |
| abcr | AB156438-5 g |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde; . |
947-95-5 | 5g |
€265.30 | 2023-06-23 | ||
| abcr | AB156438-10 g |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde; . |
947-95-5 | 10g |
€435.90 | 2023-06-23 |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethyl carbonate
Reference
- Halogenation in carbonate diester solvents, Japan, , ,
Production Method 3
Production Method 4
Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane
Reference
- A facile method for the preparation and cleavage of 1,1-diacetates of aldehydes, Journal of Chemical Research, 2002, (3), 144-146
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 - 10 °C; 3 - 4 h, 90 - 100 °C
Reference
- Synthesis and biological activities of novel 1,2,4-triazole thiones and bis(1,2,4-triazole thiones) containing phenylpyrazole and piperazine moieties, Journal of Fluorine Chemistry, 2016, 184, 36-44
Production Method 6
Production Method 7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
1.2 Solvents: Dimethylformamide ; cooled; 2 h, 80 - 85 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, cooled
1.2 Solvents: Dimethylformamide ; cooled; 2 h, 80 - 85 °C
1.3 Reagents: Potassium carbonate Solvents: Water ; neutralized, cooled
Reference
- The tert-amino effect in heterocyclic chemistry: synthesis of new fused pyrazolinoquinolizine and 1,4-oxazinopyrazoline derivatives, Beilstein Journal of Organic Chemistry, 2007, 3,
Production Method 8
Production Method 9
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; 6 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Chemoselective and regiospecific formylation of 1-phenyl-1H-pyrazoles through the Duff reaction, Synthetic Communications, 2013, 43(12), 1633-1639
Production Method 10
Production Method 11
Production Method 12
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; < 10 °C
1.2 10 °C → 90 °C; 1 h, 90 °C
1.3 Reagents: Water
1.2 10 °C → 90 °C; 1 h, 90 °C
1.3 Reagents: Water
Reference
- Synthesis and biological activity of 4-(N-p-trifluoromethylphenyl) aminomethyl 5-substituted phenylthio pyrazole derivatives, Huaxue Tongbao, 2010, 73(12), 1139-1142
Production Method 13
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 °C; 2 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ; cooled
1.2 Solvents: Water ; cooled
Reference
- Discovery of Novel Pyrazolo[3,4-b]Pyridine Derivatives with Dual Activities of Vascular Remodeling Inhibition and Vasodilation for the Treatment of Pulmonary Arterial Hypertension, Journal of Medicinal Chemistry, 2020, 63(19), 11215-11234
Production Method 14
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 - 5 °C; 30 min, 0 - 5 °C
1.2 1.5 h, 5 °C → 100 °C
1.3 Solvents: Water ; cooled
1.2 1.5 h, 5 °C → 100 °C
1.3 Solvents: Water ; cooled
Reference
- Synthesis of Spirooxindole Analogs Tethered Pyrazole Scaffold as Acetylcholinesterase Inhibitors, ChemistrySelect, 2021, 6(48), 14039-14053
Production Method 15
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 - 5 °C; 30 min, 0 - 5 °C
1.2 2 h, 5 °C → 100 °C
1.2 2 h, 5 °C → 100 °C
Reference
- Design, synthesis, and biological evaluation of amide imidazole derivatives as novel metabolic enzyme CYP26A1 inhibitors, Bioorganic & Medicinal Chemistry, 2015, 23(20), 6763-6773
Production Method 16
Production Method 17
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 0 - 5 °C; 30 min, 0 - 5 °C
1.2 1 h, 5 °C → 120 °C
1.2 1 h, 5 °C → 120 °C
Reference
- Synthesis and biological evaluation of 3-phenyl-3-aryl carboxamido propanoic acid derivatives as small molecule inhibitors of retinoic acid 4-hydroxylase (CYP26A1), Bioorganic & Medicinal Chemistry, 2015, 23(6), 1356-1365
Production Method 18
Production Method 19
Production Method 20
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Raw materials
- Ethyl acetoacetate
- 3-Methyl-1-phenyl-1H-pyrazol-5-ol
- 3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-4-carbaldehyde
- 5-Chloro-3-methyl-1-phenylpyrazole
- Edaravone
- 3,4-Dimethyl-1-phenyl-1H-pyrazol-5(4H)-one
- 4H-Pyrazol-4-one, 1,5-dihydro-3-methyl-1-phenyl-
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Preparation Products
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
947-95-5 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde) Related Products
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